Cas no 2448424-75-5 (5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 2448424-75-5
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 6787711
• PubChem ID: 91926392
• Update Time: 2025-06-13

5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid
• AKOS025212185
• EN300-19361812
• 5-(methoxycarbonyl)-6-(trifluoromethyl)pyridine-2-carboxylicacid
• 2448424-75-5

• Inchi： 1S/C9H6F3NO4/c1-17-8(16)4-2-3-5(7(14)15)13-6(4)9(10,11)12/h2-3H,1H3,(H,14,15)
• InChI Key： TZKWCUNJVJLTLW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 249.02489216g/mol
• Monoisotopic Mass: 249.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2448424-75-5)

5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 2448424-75-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a trifluoromethyl group and a methoxycarbonyl moiety, which enhance its reactivity and utility in synthetic chemistry. Its unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in the development of drug candidates and crop protection agents.

The growing interest in fluorinated compounds like 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid stems from their ability to improve metabolic stability and bioavailability in pharmaceutical formulations. Researchers frequently search for "trifluoromethyl pyridine synthesis" or "fluorinated carboxylic acid applications," highlighting the demand for innovative synthetic routes. This compound’s CAS No. 2448424-75-5 is often referenced in patents and academic papers, underscoring its relevance in medicinal chemistry.

In the context of green chemistry, 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid aligns with trends toward sustainable synthesis. Queries like "eco-friendly fluorination methods" or "catalysis in pyridine derivatives" reflect industry priorities. The compound’s methoxycarbonyl group also enables versatile transformations, making it a focal point for studies on "carboxylic acid functionalization."

From a commercial perspective, suppliers and manufacturers emphasize high-purity 2448424-75-5 for consistent performance in API intermediates. Searches for "reliable pyridine derivative suppliers" or "scalable synthesis of trifluoromethyl compounds" indicate market needs. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with GMP standards.

Future research on 5-Methoxycarbonyl-6-(trifluoromethyl)pyridine-2-carboxylic acid may explore its role in targeted drug delivery or precision agriculture. With rising interest in "AI-driven molecular design," computational tools could optimize its properties further. This compound exemplifies the intersection of traditional synthesis and cutting-edge technology, offering endless possibilities for innovation.